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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the standard
enthalpy of formation of lithium bromide trihydrate (LiBr-3H20). The document details the
necessary thermochemical data, outlines the experimental protocols for obtaining such data,
and illustrates the logical relationships through a thermochemical cycle. All quantitative data is
presented in structured tables for clarity and comparative analysis.

Thermochemical Data

The determination of the standard enthalpy of formation of lithium bromide trihydrate (AHf°
[LiBr-3H20(s)]) is achieved through the application of Hess's Law, utilizing a thermochemical
cycle that combines the standard enthalpy of formation of the anhydrous salt and liquid water
with the molar enthalpies of solution.

Standard Enthalpies of Formation

The foundational thermodynamic quantities required are the standard enthalpies of formation of
anhydrous lithium bromide and liquid water.
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Standard Enthalpy

Compound Formula State of Formation (AHf°)
(kJ/mol)

Lithium Bromide LiBr solid -351.2

Water H20 liquid -285.83[1]

Table 1: Standard
Enthalpies of
Formation at 298.15
K.

Molar Enthalpies of Solution

The molar enthalpy of solution (AHsoIn®) is the enthalpy change when one mole of a substance
dissolves in a large excess of a solvent at constant pressure. Experimental values for
anhydrous lithium bromide and its lower hydrates are crucial for this analysis.

Molar Enthalpy of

Compound Formula State Solution (AHsoln®)
(kd/mol)
Lithium Bromide LiBr solid -48.83

Lithium Bromide
LiBr-H20 solid -23.26
Monohydrate

Lithium Bromide
Dihydrate

LiBr-2H20 solid -9.41

Lithium Bromide

_ LiBr-3H20 solid 4.44 (Estimated)
Trihydrate

Table 2: Molar
Enthalpies of Solution
at 298.15 K.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://archive.org/stream/proceedingsofwor00work/proceedingsofwor00work_djvu.txt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14439304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note on the Enthalpy of Solution of LiBr-3H20: An experimental value for the molar enthalpy of
solution of lithium bromide trihydrate is not readily available in the literature. The value
presented in Table 2 is an estimation based on the linear trend observed in the molar
enthalpies of solution of the anhydrous salt and its monohydrate and dihydrate forms. The
enthalpy of solution increases by approximately 25.57 kJ/mol for the first water of hydration and
13.85 kJ/mol for the second. Assuming a continued, albeit decreasing, endothermic shift with
further hydration, the estimated value is derived for the purpose of this guide. For precise
research, experimental determination of this value is highly recommended.

Experimental Protocols: Determination of Molar
Enthalpy of Solution

The molar enthalpy of solution is determined experimentally using calorimetry. The following
protocol outlines the key steps for such a measurement.

Objective: To measure the heat change upon dissolution of a known mass of a salt (e.qg.,
LiBr-3H20) in a known mass of water to calculate the molar enthalpy of solution.

Apparatus:

A precision calorimeter (e.g., an isoperibol or adiabatic calorimeter)

Calibrated digital thermometer (resolution of at least 0.01 °C)

Magnetic stirrer and stir bar

Analytical balance (readability to +0.0001 g)

Volumetric glassware

Data acquisition system
Procedure:

» Calorimeter Calibration: The heat capacity of the calorimeter (Ccal) must be determined.
This is typically done by a chemical calibration using a reaction with a well-known enthalpy
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change, such as the dissolution of potassium chloride (KCI) in water, or by electrical
calibration.

e Sample Preparation:
o A precise mass of the hydrated salt (msalt) is weighed using an analytical balance.
o A known mass of deionized water (mwater) is placed into the calorimeter vessel.

e Measurement:

o The calorimeter is assembled, and the initial temperature of the water (Tinitial) is recorded
once thermal equilibrium is reached.

o The weighed salt is added to the water, and the dissolution process is initiated with
continuous stirring.

o The temperature of the solution is recorded at regular intervals until a stable final
temperature (Tfinal) is achieved. For exothermic processes, this will be the maximum
temperature reached; for endothermic processes, it will be the minimum.

e Data Analysis:
o The temperature change (AT = Tfinal - Tinitial) is determined.

o The heat absorbed or released by the solution (gsoln) is calculated using the formula:
gsoln = (mwater * cwater + Ccal) * AT where cwater is the specific heat capacity of water
(4.184 J/g-°C).

o The enthalpy of solution (AHsoln) per mole of salt is then calculated: AHsoln = -gsoln /
nsalt where nsalt is the number of moles of the dissolved salt.

Sources of Error:
e Heat loss to the surroundings.

» Incomplete dissolution of the salt.
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e Hygroscopic nature of the salts leading to inaccuracies in weighing.
» Assumption that the specific heat capacity of the solution is the same as that of pure water.

Thermochemical Cycle and Calculation

The standard enthalpy of formation of lithium bromide trihydrate can be calculated using the
following thermochemical cycle, based on Hess's Law.

AH1 = AH_{°[LiBr(s)] >

Li(s) + ¥Bra(l) + 3H20() LiBr(s) + 3H20(l)

v

LiBr-3H20(s)

AHs = AH_soln°[LiBr-3H20(s)] - LiBr(aq) + 3HzO(aq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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